Cas no 568587-50-8 (Benzamide, N-hydroxy-2,4-dimethoxy- (9CI))
568587-50-8 structure
Product Name:Benzamide, N-hydroxy-2,4-dimethoxy- (9CI)
CAS No:568587-50-8
MF:C9H11NO4
MW:197.187942743301
CID:1022649
PubChem ID:15305248
Update Time:2025-04-20
Benzamide, N-hydroxy-2,4-dimethoxy- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- Benzamide, N-hydroxy-2,4-dimethoxy- (9CI)
- N-hydroxy-2,4-dimethoxybenzamide
- AKOS000177991
- DTXSID50571179
- 568587-50-8
-
- Inchi: 1S/C9H11NO4/c1-13-6-3-4-7(9(11)10-12)8(5-6)14-2/h3-5,12H,1-2H3,(H,10,11)
- InChI Key: RLLYCSVIFHWKSV-UHFFFAOYSA-N
- SMILES: O(C)C1C=C(C=CC=1C(NO)=O)OC
Computed Properties
- Exact Mass: 197.06880783g/mol
- Monoisotopic Mass: 197.06880783g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 197
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 67.8Ų
Benzamide, N-hydroxy-2,4-dimethoxy- (9CI) Related Literature
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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